Cas no 1310257-77-2 (N-{3-2-(methylamino)ethylphenyl}acetamide)

• Product Name: N-{3-2-(methylamino)ethylphenyl}acetamide
• CAS No: 1310257-77-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6562395
• PubChem ID: 82262046
• Update Time: 2025-07-31

N-{3-2-(methylamino)ethylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-2-(methylamino)ethylphenyl}acetamide
• Acetamide, N-[3-[2-(methylamino)ethyl]phenyl]-

• Inchi： 1S/C11H16N2O/c1-9(14)13-11-5-3-4-10(8-11)6-7-12-2/h3-5,8,12H,6-7H2,1-2H3,(H,13,14)
• InChI Key： DRUIIXUTNMRNGM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(CCNC)=C1)(=O)C

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±25.0 °C(Predicted)
• pka: 15.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-{3-2-(methylamino)ethylphenyl}acetamide

Introduction to N-{3-2-(methylamino)ethylphenyl}acetamide (CAS No. 1310257-77-2)

N-{3-2-(methylamino)ethylphenyl}acetamide, a compound with the chemical identifier CAS No. 1310257-77-2, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular formula and structural configuration of this amide derivative suggest a unique set of chemical properties that make it a promising candidate for further exploration.

The structural motif of N-{3-2-(methylamino)ethylphenyl}acetamide consists of a phenyl ring substituted with an amine-bearing ethyl chain, further modified by an acetamide group. This particular arrangement of functional groups imparts distinct physicochemical properties, including solubility characteristics, metabolic stability, and interaction potential with biological targets. Such features are critical in determining the compound's efficacy and safety profile in pharmaceutical applications.

In recent years, there has been a surge in research focused on amide derivatives due to their versatile biological activities. Amides are known for their ability to modulate enzyme activity, interact with receptor proteins, and serve as intermediates in the synthesis of more complex pharmacophores. The presence of both aromatic and aliphatic components in N-{3-2-(methylamino)ethylphenyl}acetamide suggests potential interactions with a wide range of biological targets, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that amide-based molecules can exhibit neuroprotective and anti-inflammatory properties, which are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The specific substitution pattern in N-{3-2-(methylamino)ethylphenyl}acetamide may confer selectivity for certain neurotransmitter systems or signaling pathways, offering a targeted approach to therapeutic intervention.

Moreover, the compound's structural features align well with emerging trends in drug design, such as the development of peptidomimetics—molecules that mimic the biological activity of peptides without their inherent limitations. The rigid phenyl ring and the flexible amine-bearing ethyl chain provide a balance between stability and conformational flexibility, which is essential for effective binding to biological targets. This design principle has been successfully applied in various drug candidates that have advanced into clinical trials.

Recent advancements in computational chemistry have further enhanced the understanding of N-{3-2-(methylamino)ethylphenyl}acetamide's interactions with biological systems. Molecular docking studies and virtual screening have identified potential binding sites on target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts by predicting possible pharmacophores and optimizing lead compounds for better efficacy.

The synthesis of N-{3-2-(methylamino)ethylphenyl}acetamide presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct intricate molecular frameworks efficiently. These advances are crucial for producing sufficient quantities of the compound for both preclinical studies and future clinical trials.

In conclusion, N-{3-2-(methylamino)ethylphenyl}acetamide (CAS No. 1310257-77-2) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its molecular design aligns with current trends in drug development, particularly in addressing neurological disorders through targeted interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.